Cas no 6329-33-5 (5-{[bis(2-hydroxyethyl)amino]acetyl}pyrimidine-2,4(1H,3H)-dione)

5-{[bis(2-hydroxyethyl)amino]acetyl}pyrimidine-2,4(1H,3H)-dione structure
6329-33-5 structure
Product Name:5-{[bis(2-hydroxyethyl)amino]acetyl}pyrimidine-2,4(1H,3H)-dione
CAS No:6329-33-5
MF:C10H15N3O5
MW:257.243202447891
CID:1650067
PubChem ID:238868
Update Time:2025-04-21

5-{[bis(2-hydroxyethyl)amino]acetyl}pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 5-{[bis(2-hydroxyethyl)amino]acetyl}pyrimidine-2,4(1H,3H)-dione
    • 5-[2-[bis(2-hydroxyethyl)amino]acetyl]-1H-pyrimidine-2,4-dione
    • 5-(2-(Bis(2-hydroxyethyl)amino)acetyl)pyrimidine-2,4(1H,3H)-dione
    • DTXSID20286001
    • NSC43428
    • NSC-43428
    • 6329-33-5
    • Inchi: 1S/C10H15N3O5/c14-3-1-13(2-4-15)6-8(16)7-5-11-10(18)12-9(7)17/h5,14-15H,1-4,6H2,(H2,11,12,17,18)
    • InChI Key: XOKSSNCHTNCKNU-UHFFFAOYSA-N
    • SMILES: OCCN(CCO)CC(C1=CNC(NC1=O)=O)=O

Computed Properties

  • Exact Mass: 257.10125
  • Monoisotopic Mass: 257.10117059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.4
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • PSA: 118.97

5-{[bis(2-hydroxyethyl)amino]acetyl}pyrimidine-2,4(1H,3H)-dione Related Literature

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